Cas no 77414-48-3 (1,2,3-Thiadiazole, 4-[3-(trifluoromethyl)phenyl]-)

• Product Name: 1,2,3-Thiadiazole, 4-[3-(trifluoromethyl)phenyl]-
• CAS No: 77414-48-3
• MF: C₉H₅F₃N₂S
• MW: 230.209610700607
• MDL: MFCD00792974
• CID: 4183016
• PubChem ID: 1471818
• Update Time: 2025-05-26

1,2,3-Thiadiazole, 4-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole, 4-[3-(trifluoromethyl)phenyl]-
• 77414-48-3
• HMS1366J09
• MFCD00792974
• GCOGMQHLRUVCLR-UHFFFAOYSA-N
• AKOS005078040
• Bionet2_000911
• 4-[3-(trifluoromethyl)phenyl]-1,2,3-thiadiazole
• 11L-021
• SCHEMBL11382735
• 4-[3-(trifluoromethyl)phenyl]thiadiazole

• MDL： MFCD00792974
• Inchi： 1S/C9H5F3N2S/c10-9(11,12)7-3-1-2-6(4-7)8-5-15-14-13-8/h1-5H
• InChI Key： GCOGMQHLRUVCLR-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CC(C(F)(F)F)=C2)N=N1

Computed Properties

• Exact Mass: 230.013
• Monoisotopic Mass: 230.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54Ų

Additional information on 1,2,3-Thiadiazole, 4-[3-(trifluoromethyl)phenyl]-

Comprehensive Overview of 1,2,3-Thiadiazole, 4-[3-(trifluoromethyl)phenyl]- (CAS No. 77414-48-3)

The compound 1,2,3-Thiadiazole, 4-[3-(trifluoromethyl)phenyl]- (CAS No. 77414-48-3) is a specialized heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications. This thiadiazole derivative features a trifluoromethylphenyl substituent, which enhances its chemical reactivity and makes it a valuable intermediate in pharmaceutical and agrochemical research. Researchers and industry professionals often search for terms like "1,2,3-thiadiazole synthesis," "trifluoromethylphenyl compounds," and "CAS 77414-48-3 applications" to explore its utility further.

One of the key reasons for the growing interest in 1,2,3-Thiadiazole, 4-[3-(trifluoromethyl)phenyl]- is its role in the development of novel bioactive molecules. The thiadiazole ring is known for its electron-rich nature, which facilitates interactions with biological targets. Combined with the trifluoromethyl group, this compound exhibits enhanced lipophilicity and metabolic stability, making it a promising candidate for drug discovery. Searches related to "thiadiazole in medicinal chemistry" and "CF3-containing heterocycles" reflect the scientific community's focus on these aspects.

In addition to pharmaceutical applications, 1,2,3-Thiadiazole, 4-[3-(trifluoromethyl)phenyl]- is also explored in material science. Its ability to act as a building block for advanced materials has led to inquiries like "thiadiazole-based polymers" and "organic electronic materials." The trifluoromethylphenyl moiety contributes to the compound's thermal stability and electronic properties, which are critical for designing high-performance materials. This dual applicability in life sciences and materials engineering underscores its versatility.

Environmental and sustainability concerns have also driven research into greener synthesis methods for 1,2,3-Thiadiazole, 4-[3-(trifluoromethyl)phenyl]-. Keywords such as "green chemistry thiadiazole" and "sustainable heterocycle synthesis" highlight the demand for eco-friendly production processes. Innovations in catalytic systems and solvent-free reactions are being investigated to reduce the environmental footprint of manufacturing this compound while maintaining high yields and purity.

From a commercial perspective, the global market for thiadiazole derivatives is expanding, with CAS 77414-48-3 being a notable example. Industries are increasingly looking for "high-purity thiadiazole suppliers" and "custom synthesis services" to meet their R&D and production needs. The compound's scalability and compatibility with modern synthetic techniques make it a viable option for large-scale applications, further fueling its demand.

In summary, 1,2,3-Thiadiazole, 4-[3-(trifluoromethyl)phenyl]- (CAS No. 77414-48-3) stands out as a multifaceted compound with significant potential across multiple disciplines. Its structural features, combined with emerging trends in green chemistry and advanced materials, position it as a key player in future scientific and industrial advancements. Whether you're searching for "thiadiazole reactivity studies" or "trifluoromethylphenyl applications," this compound offers a wealth of opportunities for innovation.